Cas no 65768-08-3 (Benzene, 1,2-bis(nitromethyl)-)

• Product Name: Benzene, 1,2-bis(nitromethyl)-
• CAS No: 65768-08-3
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 2794558
• PubChem ID: 6365554
• Update Time: 2025-04-21

Benzene, 1,2-bis(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• 65768-08-3
• DTXSID20422866
• SCHEMBL10722276
• Benzene, 1,2-bis(nitromethyl)-

• Inchi： 1S/C8H8N2O4/c11-9(12)5-7-3-1-2-4-8(7)6-10(13)14/h1-4H,5-6H2
• InChI Key： QCLAIJAGQWBGCN-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1C=CC=CC=1C[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.04840674Da
• Monoisotopic Mass: 196.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.6Ų